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Compound of Interest

Compound Name: Potassium hexafluorosilicate

Cat. No.: B106836 Get Quote

An In-depth Technical Guide to Potassium
Hexafluorosilicate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium hexafluorosilicate, a

compound of significant interest in various scientific and industrial fields. This document details

its chemical and physical properties, provides in-depth experimental protocols for its synthesis

and analysis, and presents key data in a structured format for ease of reference.

Chemical Identity and Properties
Potassium hexafluorosilicate, also known as potassium fluosilicate, is an inorganic

compound with the chemical formula K₂SiF₆.[1][2] It is a white, odorless, crystalline powder.[3]

This compound is only slightly soluble in cold water and is insoluble in alcohol.[4] When

dissolved in hot water, it undergoes hydrolysis to form potassium fluoride, hydrogen fluoride,

and silicic acid.[4]

Quantitative Data Summary
The following table summarizes the key quantitative data for potassium hexafluorosilicate:
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Property Value Source(s)

Molecular Formula K₂SiF₆ [1][2][4]

Molecular Weight 220.27 g/mol [1][2][4]

CAS Number 16871-90-2 [1][3][4]

PubChem CID 61851 [3]

Density 2.27 g/cm³ [4]

Solubility in water 0.18 g/100 mL at 20°C [3]

pH of 1% aqueous solution 3.4 [4]

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of potassium
hexafluorosilicate, designed for reproducibility in a laboratory setting.

Synthesis of Potassium Hexafluorosilicate
A common and efficient method for the preparation of potassium hexafluorosilicate is

through the reaction of fluorosilicic acid with a potassium salt, such as potassium chloride or

potassium carbonate. Due to its low solubility in water, the product precipitates out of the

solution.

2.1.1. Synthesis via Reaction of Fluorosilicic Acid and Potassium Chloride

This protocol is based on the double decomposition reaction between fluorosilicic acid and

potassium chloride.

Materials:

Fluorosilicic acid (H₂SiF₆) solution (e.g., 25% w/w)

Potassium chloride (KCl) solution (e.g., 30% w/w)

Deionized water
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Reaction vessel (e.g., polypropylene beaker)

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

In a well-ventilated fume hood, place a measured volume of the 25% fluorosilicic acid

solution into the reaction vessel.

While stirring continuously, slowly add the 30% potassium chloride solution to the

fluorosilicic acid. The addition should be controlled to maintain a steady reaction rate.

Continue stirring the mixture for a defined period, for example, 30 minutes, to ensure the

reaction goes to completion.

A white precipitate of potassium hexafluorosilicate will form.

Separate the precipitate from the supernatant (which will contain hydrochloric acid) by

vacuum filtration using a Büchner funnel.

Wash the collected solid with cold deionized water to remove any unreacted starting

materials and byproducts.

Dry the purified potassium hexafluorosilicate in an oven at a temperature below 320°C

to remove residual moisture.

2.1.2. Characterization

The identity and purity of the synthesized potassium hexafluorosilicate can be confirmed

using various analytical techniques, including:

X-Ray Diffraction (XRD): To confirm the crystalline structure of the compound.

Energy-Dispersive X-ray Spectroscopy (EDAX): To determine the elemental composition.
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Scanning Electron Microscopy (SEM): To observe the morphology of the crystals.

Analytical Procedures
2.2.1. Titrimetric Determination of Hexafluorosilicate

This method involves the titration of a hexafluorosilicate sample with a standardized solution of

sodium hydroxide.

Principle: The hexafluorosilicate ion (SiF₆²⁻) reacts with hydroxide ions. The endpoint of the

titration can be determined using a suitable indicator or by potentiometric means.

Reagents:

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Phenolphthalein indicator

Deionized water

Procedure:

Accurately weigh a sample of potassium hexafluorosilicate and dissolve it in a known

volume of deionized water in an Erlenmeyer flask. Gentle heating may be required to aid

dissolution.

Add a few drops of phenolphthalein indicator to the solution.

Titrate the solution with the standardized NaOH solution until a persistent faint pink color is

observed.

Record the volume of NaOH solution used.

The concentration of the hexafluorosilicate can be calculated based on the stoichiometry

of the reaction.

Visualized Workflow and Relationships
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The following diagrams illustrate key processes and relationships related to potassium
hexafluorosilicate.
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Caption: Synthesis workflow of potassium hexafluorosilicate.
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Caption: Hydrolysis of potassium hexafluorosilicate in hot water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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